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Cat. No.: B1325099

Get Quote
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This guide provides a comprehensive technical overview of the core physical characteristics of
dichlorophenyl ketones, a class of compounds with significant applications in organic synthesis,
materials science, and as intermediates in the pharmaceutical industry. This document is
intended for researchers, scientists, and drug development professionals, offering in-depth
insights into the structure-property relationships that govern the behavior of these molecules.

Introduction: The Significance of Dichlorophenyl
Ketones

Dichlorophenyl ketones are aromatic ketones characterized by a carbonyl group attached to a
phenyl ring that is substituted with two chlorine atoms. The isomeric variations, arising from the
different substitution patterns of the chlorine atoms on the phenyl ring, lead to a diverse range
of physical and chemical properties. These properties, including melting point, boiling point,
solubility, and spectral characteristics, are critical parameters that influence their reactivity,
purification, and formulation in various applications. For instance, 2-amino-2',5-
dichlorobenzophenone is a key intermediate in the synthesis of several benzodiazepine drugs.
[1] This guide will delve into the key physical attributes of various dichlorophenyl ketone
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isomers, providing both quantitative data and the scientific principles that underpin these
properties.

General Structure of Dichlorophenyl Ketones

The fundamental structure of dichlorophenyl ketones can be represented by two main classes:
dichlorobenzophenones and dichloroacetophenones. The positioning of the two chlorine atoms
on the phenyl ring(s) gives rise to numerous isomers, each with a unique set of physical
properties.

Caption: General chemical structures of dichlorobenzophenones and dichloroacetophenones.

Melting and Boiling Points: The Influence of
Isomerism

The melting and boiling points of dichlorophenyl ketones are significantly influenced by the
substitution pattern of the chlorine atoms on the phenyl ring. Symmetrical isomers, such as
4,4'-dichlorobenzophenone, tend to have higher melting points due to more efficient packing in
the crystal lattice, which requires more energy to overcome the intermolecular forces.

Quantitative Data for Key Isomers

The following table summarizes the reported melting and boiling points for several
dichlorophenyl ketone isomers.
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Compound CAS Number Melting Point (°C) Boiling Point (°C)

Dichlorobenzophenon

es

2,4'-
Dichlorobenzophenon  85-29-0 - -

e

2,5-

Dichlorobenzophenon  16611-67-9 87-88[2][3] 240-260[2]

e

3,4-

Dichlorobenzophenon  6284-79-3 102-103[4] 353 @ 760 mmHg[4]
e

4,4'-

Dichlorobenzophenon  90-98-2 144-146[5][6] 353[5][7]

e

2,4-

Dichlorobenzophenon  19811-05-3 47[8] 366.1 (Predicted)[8]
e

2-Amino-2',5-

dichlorobenzophenon 2958-36-3 87-89[1] -

e

Dichloroacetophenone

S

2'.4'-
_ 2234-16-4 33-34 -
Dichloroacetophenone
3.4
2642-63-9 - -

Dichloroacetophenone

Experimental Protocol: Melting Point Determination
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A precise and reliable determination of the melting point is crucial for the identification and
purity assessment of dichlorophenyl ketones.

Methodology: Capillary Melting Point Determination

o Sample Preparation: A small amount of the crystalline dichlorophenyl ketone is finely ground
and packed into a capillary tube sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting
point apparatus.

e Heating: The sample is heated gradually, and the temperature is monitored.

o Observation: The temperature range from the first appearance of liquid to the complete
melting of the solid is recorded as the melting point range. A narrow melting range is
indicative of a pure compound.

Caption: Workflow for capillary melting point determination.

Solubility Profile

The solubility of dichlorophenyl ketones is a critical parameter for their use in synthesis,
purification, and formulation. As halogenated aromatic compounds, they are generally soluble
in organic solvents and have low solubility in water. The position of the chlorine atoms can
influence the polarity of the molecule and thus its solubility in different solvents.[9]

Qualitative Solubility Data

Compound Solvent Solubility
4,4'-Dichlorobenzophenone Hot Acetone Soluble[5]
2,4-Dichlorobenzophenone Methanol Very faint turbidity[8]
2-Amino-2.5- Methanol Soluble[1]

dichlorobenzophenone

Spectroscopic Characteristics
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Spectroscopic techniques are indispensable for the structural elucidation and characterization
of dichlorophenyl ketones.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
For dichlorophenyl ketones, the most characteristic absorption band is the carbonyl (C=0)
stretch.

e Carbonyl (C=0) Stretch: Aromatic ketones typically exhibit a strong C=0 stretching vibration
in the region of 1685-1665 cm~1. The conjugation of the carbonyl group with the aromatic
ring lowers the stretching frequency compared to aliphatic ketones.

e C-ClI Stretch: The carbon-chlorine stretching vibrations are typically observed in the
fingerprint region of the IR spectrum, usually between 800 and 600 cm~1.

Spectra for 2',4'-dichloroacetophenone are available in public databases and can be used as a
reference.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

* 'H NMR: The proton NMR spectra of dichlorophenyl ketones show characteristic signals for
the aromatic protons and, in the case of acetophenones, a singlet for the methyl protons.
The chemical shifts and splitting patterns of the aromatic protons are influenced by the
positions of the chlorine substituents. A *H NMR spectrum for 3',4'-dichloroacetophenone is
available.[12]

e 13C NMR: The carbon NMR spectra provide information about all the carbon atoms in the
molecule. The carbonyl carbon typically appears as a downfield signal (around 190-200
ppm). The chemical shifts of the aromatic carbons are also affected by the chlorine
substitution pattern. A 3C NMR spectrum for 2',4'-dichloroacetophenone is available.[13]

UV-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy provides information about the electronic transitions within a molecule.
Aromatic ketones exhibit characteristic absorption bands in the UV region.

e T — TT* Transitions: These transitions, associated with the aromatic ring and the carbonyl
group, typically occur at shorter wavelengths and have high molar absorptivity.

e n - Tr* Transitions: These transitions involve the non-bonding electrons of the carbonyl
oxygen and occur at longer wavelengths with lower molar absorptivity.

The UV-Vis spectrum of 4,4'-dichlorobenzophenone is available in the NIST WebBook.[14]

Crystal Structure

The three-dimensional arrangement of molecules in the solid state is determined by X-ray
crystallography. This information is crucial for understanding intermolecular interactions and
their influence on physical properties like melting point. Crystal structure data for 4,4'-
dichlorobenzophenone is available through the Cambridge Structural Database.[15]

Conclusion

This technical guide has provided a detailed overview of the key physical characteristics of
dichlorophenyl ketones. The data and experimental protocols presented herein are intended to
be a valuable resource for scientists and researchers working with these important compounds.
A thorough understanding of their physical properties is essential for their effective application
in synthesis, drug development, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 2-Amino-2 ,5-dichlorobenzophenone 99 2958-36-3 [sigmaaldrich.com]
. 2,5-Dichlorobenzophenone | 16611-67-9 [chemicalbook.com]

. 2,5-Dichlorobenzophenone - Safety Data Sheet [chemicalbook.com]

. echemi.com [echemi.com]

. 4,4'-Dichlorobenzophenone | 90-98-2 [chemicalbook.com]

. 4,4 -Dichlorobenzophenone 99 90-98-2 [sigmaaldrich.com]

. 4,4'-dichlorobenzophenone [stenutz.eu]

°
(o0] ~ (o)) ol iy w N -

. 19811-05-3, 2,4-DICHLOROBENZOPHENONE|Pharmaceutical intermediates|Products
[codchem.com]

¢ 9. 9.2 Properties of Halogenated Compounds — Introductory Organic Chemistry
[openoregon.pressbooks.pub]

e 10. 2',4'-Dichloroacetophenone(2234-16-4) IR Spectrum [m.chemicalbook.com]

e 11. 2',4'-Dichloroacetophenone | CBH6CI20 | CID 16693 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 12.3'4-DICHLOROACETOPHENONE(2642-63-9) 1H NMR spectrum [chemicalbook.com]
o 13. spectrabase.com [spectrabase.com]
e 14. 4,4'-Dichlorobenzophenone [webbook.nist.gov]

e 15. 4,4'-Dichlorobenzophenone | C13H8CI20 | CID 7034 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Dichlorophenyl Ketones]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/publication/236015098_Synthesis_and_characterization_of_phthalazinone-based_polyaryl_ether_ketone_derived_from_44'-dichlorobenzophenone
https://www.benchchem.com/product/b1325099?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/aldrich/105155
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9699315.htm
https://www.chemicalbook.com/msds/2-5-dichlorobenzophenone.htm
https://www.echemi.com/products/pid_Rock10198-34-dichlorobenzophenone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2120403.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/113700
http://www.stenutz.eu/chem/solv6.php?name=4%2C4%27-dichlorobenzophenone
https://www.codchem.com/products/cas-no-19811-05-3.html
https://www.codchem.com/products/cas-no-19811-05-3.html
https://openoregon.pressbooks.pub/introductoryorganic/chapter/properties-of-halogenated-compounds/
https://openoregon.pressbooks.pub/introductoryorganic/chapter/properties-of-halogenated-compounds/
https://m.chemicalbook.com/SpectrumEN_2234-16-4_IR1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichloroacetophenone
https://www.chemicalbook.com/SpectrumEN_2642-63-9_1HNMR.htm
https://spectrabase.com/compound/3Sx0Qtl61C0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90982&Mask=400
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dichlorobenzophenone
https://www.benchchem.com/product/b1325099/docs#an-in-depth-technical-guide-to-the-physical-characteristics-of-dichlorophenyl-ketones
https://www.benchchem.com/product/b1325099/docs#an-in-depth-technical-guide-to-the-physical-characteristics-of-dichlorophenyl-ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1325099/docs#an-in-depth-technical-guide-to-the-
physical-characteristics-of-dichlorophenyl-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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